Cas no 2171760-00-0 (8-(2-aminopentan-2-yl)-1,4-dioxaspiro4.5decan-8-ol)

• Product Name: 8-(2-aminopentan-2-yl)-1,4-dioxaspiro4.5decan-8-ol
• CAS No: 2171760-00-0
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6240346
• PubChem ID: 165747646
• Update Time: 2025-07-13

8-(2-aminopentan-2-yl)-1,4-dioxaspiro4.5decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-(2-aminopentan-2-yl)-1,4-dioxaspiro4.5decan-8-ol
• 2171760-00-0
• 8-(2-aminopentan-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol
• EN300-1646718

• Inchi： 1S/C13H25NO3/c1-3-4-11(2,14)12(15)5-7-13(8-6-12)16-9-10-17-13/h15H,3-10,14H2,1-2H3
• InChI Key： CUSHGZFGRRRPBS-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(CC2)(C(C)(CCC)N)O

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.7Ų

Additional information on 8-(2-aminopentan-2-yl)-1,4-dioxaspiro4.5decan-8-ol

Comprehensive Overview of 8-(2-aminopentan-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol (CAS No. 2171760-00-0): Properties, Applications, and Research Insights

The compound 8-(2-aminopentan-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol (CAS No. 2171760-00-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate spirocyclic and amino alcohol functionalities, which are critical for its potential applications. This article delves into the molecular characteristics, synthetic pathways, and emerging uses of this compound, while addressing frequently searched topics such as "spirocyclic compounds in drug discovery" and "amino alcohol derivatives in organic synthesis."

From a structural perspective, 8-(2-aminopentan-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol features a 1,4-dioxaspiro[4.5]decane core, a motif known for its stability and versatility in medicinal chemistry. The presence of an amino pentyl side chain enhances its potential as a chiral building block or ligand in asymmetric catalysis. Researchers have explored its role in modulating biological targets, particularly in the context of "GPCR-targeted therapeutics" and "CNS-active molecules," which are trending topics in drug development forums.

The synthesis of CAS No. 2171760-00-0 typically involves multi-step organic reactions, including reductive amination and spirocyclization strategies. Recent publications highlight its use as an intermediate for bioactive heterocycles, aligning with the growing demand for "green chemistry approaches to complex molecules." Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing its purity, a subject often queried in "quality control of pharmaceutical intermediates" discussions.

Beyond pharmaceuticals, 8-(2-aminopentan-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol has shown promise in material science. Its hydrogen-bonding capacity and stereochemical rigidity make it a candidate for designing supramolecular assemblies, a niche yet rapidly evolving field. This aligns with searches like "functional materials from spiro compounds" and "amino alcohols in nanotechnology," reflecting cross-disciplinary interest.

In conclusion, CAS No. 2171760-00-0 exemplifies the convergence of synthetic innovation and applied research. Its relevance to "fragment-based drug design" and "sustainable chemical processes" ensures its continued exploration in both academic and industrial settings. Future studies may focus on optimizing its biocompatibility and scalable production, addressing common queries about "cost-effective synthesis of specialty chemicals."